4,6-Dichloro-2-cyclopropylpyrimidin-5-amine
Cat. No. B8798547
M. Wt: 204.05 g/mol
InChI Key: OAIPRQSPYGPMAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:15][CH2:16][OH:17].[CH:1]1([c:4]2[n:5][c:6]([Cl:14])[c:7]([N+:11]([O-:12])=[O:13])[c:8]([Cl:10])[n:9]2)[CH2:2][CH2:3]1>>[CH:1]1([c:4]2[n:5][c:6]([Cl:14])[c:7]([NH2:11])[c:8]([Cl:10])[n:9]2)[CH2:2][CH2:3]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])c1c(Cl)nc(C2CC2)nc1Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Nc1c(Cl)nc(C2CC2)nc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
